Behaviour of the one-dimensional, inorganic polymer 1∞[MPS4]– anions (M=Ni, Pd) in organic solutions

Journal of Materials Chemistry Pub Date: DOI: 10.1039/A805807E

Abstract
The behaviour of the KMPS 4 (M=Ni, Pd) salts and some solid-solution phases, KNi x Pd 1–x PS 4 , when dissolved in dimethylformamide (DMF) have been studied. For KNiPS 4 -DMF the novel re-arranged molecular bowl-like [Ni 3 P 3 S 12 ] 3– trianion can be formed from solutions that have been heated at 323 K for 2 days and K + exchanged by larger organic cations such as PPh 4 + (tetraphenylphosphonium), TMA + (tetramethylammonium), TEA + (tetraethylammonium), and MEM + (methylethylmorpholinium). This remarkable dispersion/auto-fragmentation/re-arrangement sequence extends the concept of mere excision in solution of monomeric molecular motifs from low-dimensional inorganic solids. Investigations by electrospray mass spectrometry (ESMS), 31 P solution-state NMR and optical microscopy under polarized light of KNiPS 4 in DMF have shown that chains of[MPS 4 ] – exist intact in freshly prepared solutions. These solutions show transient birefringence under stress. ESMS and NMR studies of KNiPS 4 solutions show that the [NiPS 4 ] – chains are quickly broken down at ambient temperature and that cyclic [Ni 3 P 3 S 12 ] 3– trianions are formed. By contrast, the [PdPS 4 ] – chain remains intact at temperatures up to 323 K. This behavioural difference can be understood in terms of the Ni-S and Pd-S bond strengths. ESMS spectra of aged KNi x Pd 1–x PS 4 /DMF solutions indicate that mixed metal trianions are formed, such as [Ni 2 PdS 12 ] 3– , [NiPd 2 P 3 S 12 ] 3– and [Ni 3 P 3 S 12 ] 3– , but no [Pd 3 P 3 S 12 ] 3– species have yet been observed.
Recommended Literature
Journal of Materials Chemistry
Journal Name：Journal of Materials Chemistry
Research Products